Cas no 1401514-58-6 (2(1H)-Pyrimidinone,4-amino-1-(4-C-azido-2-deoxy-2-methyl-β-D-arabinofuranosyl)-,hydrochloride(1:1))

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-(4-C-azido-2-deoxy-2-methyl-β-D-arabinofuranosyl)-,hydrochloride(1:1)
• CAS No: 1401514-58-6
• MF: C₁₀H₁₅ClN₆O₄
• MW: 318.716900110245
• CID: 6973215
• PubChem ID: 71503374
• Update Time: 2025-08-13

2(1H)-Pyrimidinone,4-amino-1-(4-C-azido-2-deoxy-2-methyl-β-D-arabinofuranosyl)-,hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 1401514-58-6
• A-D-arabinofuranosyl)-,hydrochloride(1:1)
• 2(1H)-Pyrimidinone,4-amino-1-(4-C-azido-2-deoxy-2-methyl-
• 2(1H)-Pyrimidinone,4-amino-1-(4-C-azido-2-deoxy-2-methyl-β-D-arabinofuranosyl)-,hydrochloride(1:1)

• Inchi： 1S/C10H14N6O4.ClH/c1-5-7(18)10(4-17,14-15-12)20-8(5)16-3-2-6(11)13-9(16)19;/h2-3,5,7-8,17-18H,4H2,1H3,(H2,11,13,19);1H/t5-,7-,8+,10+;/m0./s1
• InChI Key： XQQDUEURCPDGGC-LCGDDRRASA-N
• SMILES： Cl.O1[C@H]([C@@H](C)[C@@H]([C@]1(CO)N=[N+]=[N-])O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 318.0843307Da
• Monoisotopic Mass: 318.0843307Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 123Ų